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Compound of Interest

3-(1H-Imidazol-5-YL)propan-1-
Compound Name:
amine hcl

Cat. No.: B561410

Introduction

Imidazole derivatives are a prominent class of heterocyclic compounds widely recognized for
their broad spectrum of biological activities, making them a cornerstone in the development of
new antimicrobial and antifungal agents.[1][2] Clinically significant drugs such as miconazole,
clotrimazole, and ketoconazole feature the imidazole scaffold and are extensively used to treat
fungal infections.[3][4] Their primary mechanism of action involves the inhibition of ergosterol
biosynthesis, a crucial component of the fungal cell membrane, leading to disrupted membrane
integrity and cell death.[5][6][7] This document provides detailed protocols for two standard
assays used to screen and quantify the efficacy of novel imidazole compounds: the Broth
Microdilution assay for determining Minimum Inhibitory Concentration (MIC) and the Agar Disk
Diffusion assay for assessing the zone of inhibition.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

The primary antifungal action of imidazole compounds is the inhibition of the cytochrome P450-
dependent enzyme, lanosterol 14-a-demethylase.[8] This enzyme is critical in the biosynthesis
of ergosterol, the main sterol in fungal cell membranes.[5][9] By blocking this step, imidazoles
cause a depletion of ergosterol and an accumulation of toxic methylated sterol precursors,
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which alters the structure and function of the fungal cell membrane, ultimately inhibiting fungal
growth.[5][6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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